![molecular formula C20H17F2N5O2 B2787719 7-(4-fluoroanilino)-2-[2-(4-fluorophenoxy)ethyl]-5-methyl[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one CAS No. 1251676-74-0](/img/structure/B2787719.png)
7-(4-fluoroanilino)-2-[2-(4-fluorophenoxy)ethyl]-5-methyl[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one
Description
7-(4-fluoroanilino)-2-[2-(4-fluorophenoxy)ethyl]-5-methyl[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one is a useful research compound. Its molecular formula is C20H17F2N5O2 and its molecular weight is 397.386. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
This compound exhibits promising anticancer properties due to its ability to inhibit specific enzymes or pathways involved in cancer cell growth and survival. Researchers are investigating its potential as a targeted therapy for various cancer types, including breast, lung, and colorectal cancers. Preclinical studies have shown encouraging results, but further research is needed to validate its efficacy and safety in clinical settings .
Anti-Inflammatory Effects
The compound’s unique chemical structure suggests anti-inflammatory activity. It may modulate immune responses and reduce inflammation by targeting specific receptors or signaling pathways. Researchers are exploring its potential in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel diseases .
Neuroprotective Properties
Preliminary studies indicate that this compound may protect neurons from oxidative stress and neurodegenerative processes. Its triazolopyrimidine scaffold could interact with neuronal receptors, influencing synaptic plasticity and promoting neuronal survival. Investigations are ongoing to evaluate its neuroprotective effects in models of Alzheimer’s disease and Parkinson’s disease .
Cardiovascular Applications
The compound’s vasodilatory effects and potential to modulate blood pressure have attracted interest in cardiovascular research. Researchers are studying its impact on endothelial function, vascular tone, and platelet aggregation. It may have applications in managing hypertension and preventing cardiovascular events .
Antiviral Activity
In vitro studies suggest that this compound exhibits antiviral activity against certain viruses, including influenza and herpes simplex virus. Its mechanism of action involves interfering with viral replication or entry. Researchers are investigating its potential as an adjunct therapy for viral infections .
Metabolic Disorders
The compound’s metabolic effects are being explored, particularly its impact on glucose homeostasis and lipid metabolism. It may influence insulin sensitivity and lipid profiles, making it relevant for type 2 diabetes and dyslipidemia research. Animal studies have shown promising results, but clinical trials are needed to validate its efficacy .
Epigenetic Modulation
Given its unique chemical structure, the compound could interact with epigenetic regulators, affecting gene expression patterns. Researchers are investigating its role in modifying DNA methylation or histone modifications. Epigenetic therapies are gaining prominence in cancer and other diseases, and this compound may contribute to this field .
Novel Drug Delivery Systems
The compound’s solubility and stability properties make it an interesting candidate for novel drug delivery systems. Researchers are exploring nanoparticle formulations, micelles, or liposomes to enhance its bioavailability and targeted delivery to specific tissues or cells .
properties
IUPAC Name |
7-(4-fluoroanilino)-2-[2-(4-fluorophenoxy)ethyl]-5-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N5O2/c1-13-12-18(23-16-6-2-14(21)3-7-16)24-19-25-26(20(28)27(13)19)10-11-29-17-8-4-15(22)5-9-17/h2-9,12H,10-11H2,1H3,(H,23,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUUJWTSGGOSDOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=NN(C(=O)N12)CCOC3=CC=C(C=C3)F)NC4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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